3,4-Dichloro-2-methoxypyridine
Overview
Description
3,4-Dichloro-2-methoxypyridine is a chemical compound with the molecular formula C6H5Cl2NO . It is a solid substance and is used in laboratory chemicals .
Synthesis Analysis
The synthesis of 3,4-Dichloro-2-methoxypyridine involves several stages . The process starts with 3-Amino-4-chloro-2-methoxypyridine, which is dissolved in concentrated hydrochloric acid. Sodium nitrite is then added, followed by copper chloride. The mixture is stirred at -5 °C for 20 minutes, after which the cooling bath is removed and the mixture is stirred at ambient temperature for 1 hour. The resultant green solution is basified by the addition of 5N sodium hydroxide (aq.), diluted with water, and extracted with diethyl ether. The combined extracts are washed with brine, dried, and concentrated in vacuo to yield the title compound .Molecular Structure Analysis
The molecular structure of 3,4-Dichloro-2-methoxypyridine is represented by the InChI code 1S/C6H5Cl2NO/c1-10-6-5(8)4(7)2-3-9-6/h2-3H,1H3 . The molecular weight of this compound is 178.02 .Physical And Chemical Properties Analysis
3,4-Dichloro-2-methoxypyridine is a solid substance . It is stored at room temperature in an inert atmosphere .Scientific Research Applications
Chemical Synthesis
3,4-Dichloro-2-methoxypyridine is used in the synthesis of various chemical compounds . It’s a versatile reagent that can participate in a variety of reactions, contributing to the diversity of products that can be synthesized .
Pharmaceutical Research
This compound has been used in pharmaceutical research, particularly in the development of new drugs . Its unique structure allows it to interact with biological targets in ways that can lead to therapeutic effects .
Cytotoxic Activity Assessment
3,4-Dichloro-2-methoxypyridine has been used in the assessment of cytotoxic activity . In one study, a series of 2-methoxypyridine-3-carbonitrile-bearing aryl substituents were synthesized and screened for their in vitro cytotoxicity activities against three cancer cell lines .
Anticancer Research
The aforementioned study found that some of the synthesized compounds exhibit promising antiproliferative effects against liver, prostate, and breast cancer cell lines . This suggests that 3,4-Dichloro-2-methoxypyridine could be a valuable tool in anticancer research .
Material Science
In material science, 3,4-Dichloro-2-methoxypyridine can be used in the synthesis of new materials . Its unique properties can contribute to the development of materials with novel characteristics .
Analytical Chemistry
3,4-Dichloro-2-methoxypyridine can also be used in analytical chemistry. Its distinctive spectral properties can be utilized in the development of new analytical methods .
Safety and Hazards
The safety information for 3,4-Dichloro-2-methoxypyridine indicates that it is a hazardous substance. It has a GHS06 pictogram and the signal word is "Danger" . The hazard statements include H301, H311, and H331 . The precautionary statements include P261, P264, P270, P271, P280, P302+P352, P304+P340, P310, P330, P361, P403+P233, P405, and P501 .
properties
IUPAC Name |
3,4-dichloro-2-methoxypyridine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5Cl2NO/c1-10-6-5(8)4(7)2-3-9-6/h2-3H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USDBEXKZBIATLW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=CC(=C1Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5Cl2NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601305221 | |
Record name | 3,4-Dichloro-2-methoxypyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601305221 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.01 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Dichloro-2-methoxypyridine | |
CAS RN |
934180-50-4 | |
Record name | 3,4-Dichloro-2-methoxypyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=934180-50-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,4-Dichloro-2-methoxypyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601305221 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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